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Compound of Interest

Compound Name: 4-Chloro-5-methoxy-1H-indole

Cat. No.: B042837

Technical Guide: 4-Chloro-5-methoxy-1H-indole

CAS Number: 68935-48-8 IUPAC Name: 4-chloro-5-methoxy-1H-indole

Executive Summary

This document provides a technical overview of 4-Chloro-5-methoxy-1H-indole, a substituted
indole of interest to researchers in medicinal chemistry and drug development. Indole
derivatives are a significant class of heterocyclic compounds known for their wide range of
pharmacological activities. This guide consolidates the available chemical data for 4-Chloro-5-
methoxy-1H-indole. However, it is important to note that detailed experimental studies,
including specific biological activity assays, comprehensive experimental protocols, and
defined signaling pathways directly involving this compound, are not extensively reported in the
current scientific literature. The information presented herein is based on general knowledge of
substituted indoles and data from chemical suppliers.

Chemical Properties and Data

The fundamental chemical properties of 4-Chloro-5-methoxy-1H-indole are summarized
below. This data is compiled from chemical supplier databases and computational predictions.
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Property Value Source
CAS Number 68935-48-8 [1]
IUPAC Name 4-chloro-5-methoxy-1H-indole [2]
Molecular Formula CoHsCINO [11[2]
Molecular Weight 181.62 g/mol [1]
Predicted XlogP 2.6 [2]

White to off-white crystalline
Appearance powder (general for similar N/A

compounds)

Sealed in dry, Room
Storage [1]
Temperature

Synthesis and Methodologies

While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methoxy-1H-
indole is not readily available in published literature, the synthesis of structurally similar
substituted indoles often follows established synthetic routes. One of the most common
methods for synthesizing substituted indoles is the Fischer indole synthesis.

A potential synthetic approach for a related compound, 4-fluoro-5-methoxy-1H-indole, has been
described and could likely be adapted for the chloro-analogue. The general steps would
involve:

o Preparation of the corresponding phenylhydrazine: Starting from an appropriately substituted
aniline, a diazonium salt is formed and then reduced to the hydrazine.

o Fischer Indole Synthesis: The substituted phenylhydrazine is then reacted with a suitable
ketone or aldehyde (e.g., pyruvic acid or an acetone equivalent) under acidic conditions to
induce cyclization and form the indole ring.

It is important to note that variations in reagents and reaction conditions would need to be
optimized for the specific synthesis of 4-Chloro-5-methoxy-1H-indole.
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Biological Activity and Potential Applications

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous natural products and synthetic drugs with a wide array of biological activities. These
activities include, but are not limited to, antiviral, anti-HIV, antidepressant, antimicrobial, and
analgesic effects.

For chloro- and methoxy-substituted indoles specifically, various biological activities have been
reported for related analogs:

e Anticancer Activity: Some substituted indoles have been investigated as tubulin
polymerization inhibitors and as inhibitors of epidermal growth factor receptor (EGFR).

e Antimalarial Activity: Chloro- and methoxy-substituted quinolones, which can be synthesized
from indole precursors, have shown efficacy against multiple stages of Plasmodium.

It is plausible that 4-Chloro-5-methoxy-1H-indole could serve as a building block or
intermediate in the synthesis of more complex molecules with potential therapeutic
applications. However, without specific biological data, its direct pharmacological profile
remains uncharacterized.

Signaling Pathways and Experimental Workflows

Due to the lack of specific biological studies on 4-Chloro-5-methoxy-1H-indole, there are no
established signaling pathways or detailed experimental workflows to report at this time.
Research in this area would be required to elucidate its mechanism of action and biological
targets.

For illustrative purposes, a generalized workflow for screening a novel indole compound for
anticancer activity is presented below.
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Initial Screening

4-Chloro-5-methoxy-1H-indole
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Caption: Generalized workflow for anticancer drug discovery with a novel indole compound.

Conclusion

4-Chloro-5-methoxy-1H-indole is a chemical compound with a well-defined structure. While it
belongs to the pharmacologically significant class of indoles, there is a notable absence of
detailed public data regarding its specific biological activities, experimental protocols, and

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b042837?utm_src=pdf-body-img
https://www.benchchem.com/product/b042837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

mechanisms of action. The information provided in this guide is based on general principles of
indole chemistry and data available for structurally related compounds. Further research is
necessary to fully characterize the properties and potential applications of 4-Chloro-5-
methoxy-1H-indole. For researchers and drug development professionals, this compound
may represent an opportunity for novel investigation, either as a lead compound itself or as a
key intermediate in the synthesis of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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